N-(4-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl)acetamide

• IUPAC Name: N-[4-[(2-methyl-5-nitrophenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C15H15N3O5S/c1-10-3-8-14(18(20)21)9-15(10)24(22,23)17-13-6-4-12(5-7-13)16-11(2)19/h3-9,17H,1-2H3,(H,16,19)
• InChI Key: COWXBMSNTRCULX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol
• Solubility: 2.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl)acetamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical properties, which make it an excellent candidate for use in a variety of laboratory experiments. In Furthermore, we will also list several future directions for research on this compound.

Mechanism of Action

The mechanism of action of N-(4-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl)acetamide involves its selective binding to protein kinases. This compound is able to form a covalent bond with the active site of certain protein kinases, which results in a conformational change that leads to an increase in fluorescence intensity. This property allows this compound to be used as a sensitive and selective probe for the detection of protein kinase activity.
Biochemical and Physiological Effects:
This compound has been shown to have a minimal effect on biochemical and physiological processes in cells and tissues. This is due to its selective binding to protein kinases, which are not directly involved in many essential cellular processes. Furthermore, this compound is non-toxic and does not cause any significant changes in cellular morphology or function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl)acetamide is its high selectivity for certain protein kinases. This property allows this compound to be used as a sensitive and specific probe for the detection of protein kinase activity. Additionally, this compound is easy to synthesize and can be obtained in large quantities at a relatively low cost. However, one limitation of this compound is its relatively low fluorescence intensity, which can make it difficult to detect in certain experimental conditions.

Future Directions

There are several future directions for research on N-(4-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl)acetamide. One potential area of research involves the development of new fluorescent probes based on the chemical structure of this compound. These probes could be designed to have higher fluorescence intensity and greater selectivity for certain protein kinases. Additionally, this compound could be used as a starting point for the development of new drugs that target specific protein kinases involved in disease processes. Overall, this compound is a promising compound that has the potential to make significant contributions to scientific research in the future.

Scientific Research Applications

N-(4-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl)acetamide has been widely studied for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a fluorescent probe for the detection of protein kinase activity. This compound is able to selectively bind to certain protein kinases, which results in a significant increase in fluorescence intensity. This property makes this compound an excellent tool for studying protein kinase activity in vitro and in vivo.